Cas no 62328-20-5 (4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester)

• Product Name: 4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester
• CAS No: 62328-20-5
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 449163
• PubChem ID: 12312060
• Update Time: 2025-04-19

4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinedicarboxylic acid, 2-amino-, diethyl ester
• diethyl 2-aminopyrimidine-4,5-dicarboxylate
• DTXSID70487349
• SCHEMBL7460518
• 62328-20-5

• Inchi： 1S/C10H13N3O4/c1-3-16-8(14)6-5-12-10(11)13-7(6)9(15)17-4-2/h5H,3-4H2,1-2H3,(H2,11,12,13)
• InChI Key： DTVZVIXLSASPRT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(N)N=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.4